Cas no 1099661-01-4 (2,6-Diethylbenzene-1-sulfonamide)

• Product Name: 2,6-Diethylbenzene-1-sulfonamide
• CAS No: 1099661-01-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD11650805
• CID: 5242279
• PubChem ID: 43363733
• Update Time: 2026-03-08

2,6-Diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-diethylbenzene-1-sulfonamide
• 2,6-diethylbenzenesulfonamide
• 2,6-Diethylbenzene-1-sulfonamide

• MDL： MFCD11650805
• Inchi： 1S/C10H15NO2S/c1-3-8-6-5-7-9(4-2)10(8)14(11,12)13/h5-7H,3-4H2,1-2H3,(H2,11,12,13)
• InChI Key： UPQAEHYDBUCFGA-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1CC)CC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,6-Diethylbenzene-1-sulfonamide

Introduction to 2,6-Diethylbenzene-1-sulfonamide (CAS No. 1099661-01-4)

2,6-Diethylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1099661-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the sulfonamide class, a group of molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of 2,6-Diethylbenzene-1-sulfonamide, particularly its aromatic ring substituted with ethyl groups at the 2 and 6 positions and a sulfonamide functional group at the 1 position, contribute to its unique chemical properties and potential therapeutic benefits.

The sulfonamide moiety (-SO₂NH₂) is a key pharmacophore in many drugs, exhibiting properties such as high solubility in water, stability under various conditions, and the ability to form hydrogen bonds. These characteristics make sulfonamides valuable in drug design, particularly for their antimicrobial and anti-inflammatory effects. The ethyl groups in 2,6-Diethylbenzene-1-sulfonamide further modify its electronic and steric properties, influencing its interactions with biological targets. This compound's molecular structure suggests potential applications in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of benzene sulfonamides. Studies have shown that modifications of the benzene ring and the sulfonamide group can significantly alter the biological activity of these compounds. For instance, research has indicated that certain sulfonamides exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders, inflammation, and cancer. 2,6-Diethylbenzene-1-sulfonamide represents a promising candidate for further investigation due to its unique structural features.

The synthesis of 2,6-Diethylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the Friedel-Crafts alkylation of benzene to form diethylbenzene, followed by sulfonation to introduce the sulfonic acid group at the 1 position. Subsequent conversion of the sulfonic acid group to the sulfonamide involves reaction with ammonia or an amine derivative. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed reactions may be employed to optimize the synthesis pathway.

The chemical properties of 2,6-Diethylbenzene-1-sulfonamide make it a versatile intermediate in pharmaceutical synthesis. Its solubility profile allows for easy formulation into various drug delivery systems, while its stability ensures compatibility with different storage conditions. Additionally, the compound's ability to undergo further functionalization makes it a valuable building block for more complex molecules.

Recent research has highlighted the importance of understanding the molecular interactions between sulfonamides and biological targets. Computational studies using molecular dynamics simulations have provided insights into how 2,6-Diethylbenzene-1-sulfonamide interacts with proteins and enzymes at an atomic level. These studies have revealed that the ethyl groups at positions 2 and 6 play a crucial role in modulating binding affinity and specificity. Such detailed understanding is essential for designing molecules with enhanced pharmacological activity.

In vitro studies have demonstrated that 2,6-Diethylbenzene-1-sulfonamide exhibits potential as an inhibitor of certain enzymes associated with metabolic diseases. For example, preliminary data suggest that it may interfere with the activity of dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in rapidly dividing cells. Inhibition of DHFR is a well-known strategy in anticancer therapy, highlighting the therapeutic potential of this compound.

The compound's anti-inflammatory properties have also been explored in recent studies. Sulfonamides are known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Research indicates that 2,6-Diethylbenzene-1-sulfonamide may exhibit similar effects, making it a candidate for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis.

Evaluation of 2,6-Diethylbenzene-1-sulfonamide's pharmacokinetic properties is crucial for determining its suitability as a drug candidate. Studies have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicological profile. Preliminary findings suggest that the compound has moderate oral bioavailability and undergoes metabolic degradation via cytochrome P450 enzymes. Understanding these processes helps in predicting its clinical efficacy and potential side effects.

The development of novel pharmaceuticals often involves iterative optimization of lead compounds based on structural modifications. Future research on 2,6-Diethylbenzene-1-sulfonamide may involve exploring analogs with different substituents or functional groups to enhance specific biological activities. Advances in synthetic chemistry and computational modeling will facilitate rapid screening of new derivatives.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have enabled researchers to predict how modifications to 2,6-Diethylbenzene-1-sulfonamide's structure will affect its interactions with biological targets. This approach has significantly reduced the time and cost associated with traditional trial-and-error methods in drug development.

In conclusion, 2,6-Diethylbenzene-1-sulfonamide (CAS No. 1099661-01-4) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research aims to elucidate its pharmacological mechanisms and optimize its pharmacokinetic properties for clinical use.